Cas no 1859429-64-3 (1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol
• CAS No: 1859429-64-3
• MF: C₇H₁₅FN₂O
• MW: 162.205205202103
• CID: 5736319
• PubChem ID: 131182433
• Update Time: 2025-06-20

1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1859429-64-3
• 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol
• EN300-1644948
• 1-Pyrrolidineethanol, 3-amino-α-(fluoromethyl)-

• Inchi： 1S/C7H15FN2O/c8-3-7(11)5-10-2-1-6(9)4-10/h6-7,11H,1-5,9H2
• InChI Key： CSANZNFWRAEZNS-UHFFFAOYSA-N
• SMILES： FCC(CN1CCC(C1)N)O

Computed Properties

• Exact Mass: 162.11684127g/mol
• Monoisotopic Mass: 162.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 271.9±40.0 °C(Predicted)
• pka: 13.49±0.20(Predicted)

Additional information on 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol

Professional Introduction to Compound with CAS No. 1859429-64-3 and Product Name: 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol

The compound with the CAS number 1859429-64-3 and the product name 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of both an amine group and a fluorine substituent in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

At the core of understanding this compound lies its molecular architecture, which includes a pyrrolidine ring connected to a fluorinated propanol moiety. The 3-amino group attached to the pyrrolidine ring introduces a basic nitrogen that can participate in hydrogen bonding and coordinate with various metal ions, enhancing its utility in medicinal chemistry. The fluorine atom at the 3-position of the propanol chain adds electronic complexity, influencing both the reactivity and binding affinity of the molecule. These structural features collectively contribute to its versatility in synthetic chemistry and biological interactions.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular docking studies have shown that 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol exhibits promising interactions with several biological targets, including enzymes and receptors relevant to neurological disorders. The fluorine substituent, in particular, has been identified as a key moiety for modulating binding affinity, a phenomenon widely exploited in modern drug design.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds remains a cornerstone due to their prevalence in bioactive molecules. The pyrrolidine scaffold, a six-membered nitrogen-containing ring, is one of the most frequently encountered motifs in natural products and pharmacologically active agents. Its ability to adopt multiple conformations and form stable hydrogen bonds makes it an ideal candidate for drug development. The introduction of fluorine into this scaffold further enhances its potential by improving metabolic stability and lipophilicity, key factors in drug-like properties.

Current research endeavors are increasingly focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol has been investigated for its potential role in modulating pathways associated with inflammation and neurodegeneration. Preliminary in vitro studies suggest that it may interact with targets such as cyclooxygenase (COX) enzymes and microsomal prostaglandin E synthase 1 (mPGES), which are implicated in pain signaling and inflammatory responses. These findings align with broader trends in drug discovery, where targeting multiple pathways simultaneously offers therapeutic advantages.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include nucleophilic substitution reactions to introduce the amino group onto the pyrrolidine ring, followed by fluorination at the propyl chain using established protocols such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The careful control of reaction conditions ensures high yield and purity, which are critical for subsequent biological evaluation.

From a pharmacokinetic perspective, the presence of both polar (amine) and non-polar (fluorine) features allows 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol to exhibit favorable solubility profiles across different media. This property is essential for optimizing absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles—key considerations in drug development. Furthermore, fluorine atoms are known to enhance binding interactions with biological targets due to their ability to participate in dipole-dipole interactions and influence electronic distributions.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized how compounds are designed and prioritized. By leveraging large datasets containing structural information and biological activity data, computational models can predict the potential efficacy of novel molecules with remarkable accuracy. In this context, 1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol has been evaluated using various predictive tools, which have highlighted its potential as a lead compound for further optimization.

Future directions for research on this compound may include exploring its derivatives to enhance specific pharmacological profiles or improving synthetic routes for scalability. Additionally, investigating its behavior in vivo will provide critical insights into its therapeutic potential and safety profile. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into tangible benefits for patients.

In summary,1-(3-Aminopyrrolidin-1-yl)-3-fluoropropan-2-ol, identified by CAS number 1859429-64-3, represents a promising candidate for pharmaceutical applications due to its unique structural features and favorable physicochemical properties. Its investigation aligns with contemporary trends in drug discovery aimed at developing innovative therapeutics targeting complex diseases such as inflammation-related disorders and neurodegenerative conditions.